{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-[(4-chlorophenyl)carbamoyl]phenoxy]acetic acid
• InChI: InChI=1S/C15H12ClNO4/c16-11-3-5-12(6-4-11)17-15(20)10-1-7-13(8-2-10)21-9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: KMVSESNYBBITEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)Cl)OCC(=O)O
• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol

Description

{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid is a useful research compound. Its molecular formula is C15H12ClNO4 and its molecular weight is 305.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Antitubercular Activities: A study by Raja et al. (2010) investigated the antibacterial and antitubercular properties of compounds including "{4-[(4-Chlorophenyl)carbamoyl]phenoxy}acetic acid" derivatives. They found one compound showing significant inhibition in preliminary antitubercular screening (Raja, Agarwal, Mahajan, Pandeya, & Ananthan, 2010).

• Herbicide Resistance in Agriculture: Jugulam, Walsh, and Hall (2014) conducted research on phenoxy herbicides like "this compound" in the context of weed control in agriculture, particularly the evolution of herbicide resistance in wild radish (Jugulam, Walsh, & Hall, 2014).

• Antimycobacterial Agents: Ali and Shaharyar (2007) synthesized and evaluated a series of phenoxyacetic acid derivatives, including "this compound," for their activity against Mycobacterium tuberculosis, with some compounds showing promising results (Ali & Shaharyar, 2007).

• Food Crop Contamination Analysis: Yuan et al. (2018) developed a method for the determination of phenoxy carboxylic acid herbicides in food crops, indicating the relevance of "this compound" in food safety and environmental studies (Yuan, Liu, Zhao, Zhao, & Zhao, 2018).

• Herbicide Analysis Techniques: Rompa, Kremer, and Zygmunt (2004) investigated the derivatization of acidic herbicides, including derivatives of "this compound," for gas chromatographic analysis, contributing to analytical methods in environmental sciences (Rompa, Kremer, & Zygmunt, 2004).

• Optimization of Herbicide Degradation: Mehralipour and Kermani (2021) focused on optimizing the degradation of dichlorophenoxyacetic acid, a related compound, suggesting potential applications in environmental remediation (Mehralipour & Kermani, 2021).